Cas no 2361635-52-9 (1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate
• CAS No: 2361635-52-9
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6596091
• PubChem ID: 139026699
• Update Time: 2025-07-15

1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2361635-52-9
• tert-butyl 3-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)azetidine-1-carboxylate
• Z3522856196
• EN300-6746068
• Tert-butyl 3-(4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)azetidine-1-carboxylate
• 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)15-5-7(6-15)8-12-13-9(16)14(8)4/h7H,5-6H2,1-4H3,(H,13,16)
• InChI Key： FBNYLBBIDZOSRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2=NNC(N2C)=O)C1)=O

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.2Ų

Additional information on 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate

Introduction to 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate (CAS No. 2361635-52-9)

1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate, identified by its CAS number 2361635-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a complex structural framework, which includes a triazole ring and an azetidine moiety. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug development.

The structural composition of 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate is meticulously designed to enhance its interaction with biological targets. The presence of the dimethyl ethyl group at the 1-position contributes to its stability and lipophilicity, while the triazole ring introduces a framework known for its versatility in medicinal chemistry. Specifically, the 4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol moiety is a critical component that influences the compound's reactivity and potential pharmacological effects. This segment has been extensively studied for its role in modulating various enzymatic pathways and cellular processes.

In recent years, there has been growing interest in heterocyclic compounds due to their broad spectrum of biological activities. The azetidinecarboxylate part of the molecule is particularly noteworthy for its potential to act as a bioisostere of other functional groups commonly found in bioactive molecules. This feature allows for the design of novel compounds with tailored properties that may improve drug efficacy and reduce side effects. Researchers have been exploring derivatives of this compound to investigate their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)-1-azetidinecarboxylate is its structural similarity to known pharmacophores. This similarity suggests that it may be capable of interacting with biological targets in a manner analogous to established drugs. For instance, studies have indicated that compounds with a similar triazole and azetidine framework can inhibit certain kinases and other enzymes involved in signal transduction pathways. Such interactions are crucial for developing therapeutic agents that can modulate disease-related processes at the molecular level.

The synthesis of CAS No. 2361635-52-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between organic azides and alkynes under controlled conditions. Subsequent modifications to the triazole core and introduction of the azetidinecarboxylate group further refine the molecular structure. These synthetic strategies highlight the compound's complexity and the sophistication required to produce it in sufficient quantities for research purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1,1-Dimethylethyl 3-(4,5-dihydro-4-methyl-5-oxyo-H-HI,-I,-I-triazol-I -3 -yI)-I -azetidinecarboxylate with greater accuracy before conducting wet-lab experiments. These virtual screening techniques have accelerated the drug discovery process by identifying promising candidates based on their predicted interactions with biological targets. Such computational approaches are particularly valuable for analyzing complex molecules like this one, where traditional experimental methods may be time-consuming and resource-intensive.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are also exploring its use in agrochemicals and specialty chemicals due to its unique structural features. For example, derivatives of this molecule may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents. This versatility underscores the importance of investing in fundamental research to uncover new uses for existing chemical entities.

In conclusion,I ,I -Dimethylethyl 3-(45 -dihydro -45 -methyl -S-o x o-I H-I ,I ,I -triaz ol-I -3-y I)-I -az etidinecarbox ylate (CAS No .23616352 9) represents a significant advancement in medicinal chemistry with far-reaching implications for human health and industrial applications . Its complex structure , rich biological activity , and synthetic accessibility make it an invaluable tool for researchers seeking to develop novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing some o fthe most pressing challenges i n medicine today . p >